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Compound Name: 2,4,6-Trichloronitrobenzene

Cat. No.: B101851

An In-depth Technical Guide on the Toxicological Profile and Health Hazards of 2,4,6-
Trichloronitrobenzene

Abstract

2,4,6-Trichloronitrobenzene (2,4,6-TCNB), a chlorinated nitroaromatic compound, serves as
a chemical intermediate in the synthesis of dyes and other industrial chemicals.[1] This
document provides a comprehensive toxicological profile of 2,4,6-TCNB, compiled for
researchers, scientists, and drug development professionals. The available data indicates that
2,4,6-TCNB is a hazardous substance with high acute toxicity via oral, dermal, and inhalation
routes.[2][3] The primary health hazard associated with similar nitroaromatic compounds is the
induction of methemoglobinemia, leading to cyanosis.[4][5][6] While specific long-term toxicity,
carcinogenicity, and reproductive toxicity data for the 2,4,6-isomer are scarce, information from
related compounds such as other trichlorobenzenes and chloronitrobenzenes suggests
potential for target organ damage, particularly to the liver, kidneys, and hematopoietic system,
following repeated exposure.[7][8][9][10] This guide summarizes the existing data, highlights
significant data gaps, and presents proposed mechanisms of toxicity and standardized
experimental workflows.

Chemical and Physical Properties

2,4,6-Trichloronitrobenzene is a light yellow crystalline solid.[1][4] It is stable under normal
conditions but is incompatible with strong bases, strong reducing agents, and strong oxidizing
agents.[1][11] Key physical and chemical properties are summarized in Table 1.
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Table 1: Physical and Chemical Properties of 2,4,6-Trichloronitrobenzene

Property Value Reference(s)
Molecular Formula CeH2CIsNO2 [1][11]
Molar Mass 226.44 g/mol [1][11]

White to pale yellow or light
Appearance _ _ [1]2][4]
beige crystals/solid.[1][2][4]

Melting Point 70-72 °C (160 °F) [1][2][11]
Boiling Point 303.2 + 37.0 °C (Predicted) [1][11]
Density 1.651 - 1.7 g/cm?3 (Predicted) [1][11]
Vapor Pressure 0.0017 mmHg at 25°C [1]

- Insoluble in water; Soluble in
Solubility [1][4]
methanol (0.1 g/mL).[1][4]

Flash Point 137.2°C [1][11]

| LogP | 3.41 [[11] |

Toxicokinetics and Metabolism

Specific toxicokinetic data (absorption, distribution, metabolism, and excretion) for 2,4,6-
trichloronitrobenzene are not well-documented in the available literature. However, the
metabolic fate can be inferred from the behavior of related compounds like nitrobenzene and
other chloronitrobenzenes.

e Absorption: Nitrobenzene compounds are readily and extensively absorbed following
inhalation, oral, and dermal exposure.[12] The numerous poisoning incidents related to skin
contact highlight the significance of the dermal route.[12]

« Distribution: Following absorption, nitroaromatics are generally distributed throughout the
body.[12]
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o Metabolism: The metabolism of nitrobenzene involves two primary pathways: oxidation of the
benzene ring to form nitrophenols and reduction of the nitro group to produce
nitrosobenzene, phenylhydroxylamine, and aniline.[12][13] These reductive metabolites are
highly reactive and are considered responsible for the characteristic hematotoxicity
(methemoglobinemia).[13] The chlorine atoms on the ring likely influence the rate and profile

of metabolism.

» Excretion: Metabolites are primarily excreted in the urine.[12]
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Caption: Generalized toxicokinetic pathway for 2,4,6-TCNB.

Health Hazards and Toxicity
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2,4,6-TCNB is classified as acutely toxic and may cause organ damage through prolonged
exposure.[2][3]

Table 2: GHS Hazard Classification for 2,4,6-Trichloronitrobenzene

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

- o H373: May cause damage to
Specific Target Organ Toxicity,
Category 2 organs through prolonged or
Repeated Exposure
repeated exposure

Hazardous to the Aquatic H413: May cause long lasting
] Category 4 o
Environment, Long-term harmful effects to aquatic life

Source: Aggregated GHS information from multiple sources.[2][3]

Acute Toxicity

The primary and most immediate health effect of acute exposure to nitroaromatic compounds is
methemoglobinemia.[2][4][5][6] This condition results from the oxidation of ferrous iron (Fe?*) in
hemoglobin to ferric iron (Fe3+), rendering it unable to transport oxygen. This leads to functional
anemia and cyanosis (a bluish discoloration of the skin and mucous membranes).[2][5]
Symptoms can include dizziness, headache, fatigue, tachycardia, and in severe cases, coma
and death.[12] Specific LDso or LCso values for 2,4,6-TCNB are not readily available in the
reviewed literature.

Sub-chronic and Chronic Toxicity

While no specific sub-chronic or chronic studies on 2,4,6-TCNB were identified, studies on
related compounds provide insight into potential target organs.
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o Trichlorobenzenes: Studies on 1,2,4-trichlorobenzene show that the liver is a primary target
organ.[14] Dermal application in rabbits induced slight systemic toxicity at high doses, with
effects on urinary porphyrin excretion and pallor of the liver.[9]

e Chloronitrobenzenes: Inhalation studies in rats and mice with 2- and 4-chloronitrobenzene
caused oxidative damage to red blood cells, leading to regenerative anemia and secondary
damage to the spleen and liver.[8] Other primary toxic effects included testicular atrophy and
renal hyaline droplet accumulation in male rats.[8]

e 2,4,6-Trichlorophenol: A 90-day oral study in rats identified the liver, kidney, and adrenal
glands as target organs for systemic toxicity.[7]

Based on this evidence, the primary target organs for repeated 2,4,6-TCNB exposure are likely
the hematopoietic system (blood, spleen, bone marrow), liver, and kidneys.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is a significant lack of data on the genotoxic, carcinogenic, and reproductive effects of
2,4,6-trichloronitrobenzene specifically.

o Genotoxicity: Data for a related compound, 2,4-dichloronitrobenzene, showed positive
results in Salmonella typhimurium mutagenicity assays (Ames test).[15]

e Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified the
parent compound, nitrobenzene, as "possibly carcinogenic to humans" (Group 2B).[12]
Long-term bioassays of 2,4,6-trichlorophenol provided "clear evidence of carcinogenicity" in
mice (liver tumors) and male rats (leukemia/lymphoma).[16]

o Reproductive and Developmental Toxicity: Studies on 2,4-dichloronitrobenzene in rats
showed developmental effects (decreased number of live pups, increased stillborn pups)
only at doses that were also maternally toxic.[15]

Mechanisms of Toxicity

The principal mechanism of acute toxicity for 2,4,6-TCNB is believed to be the induction of
methemoglobinemia via its reductive metabolites. The nitro group is reduced to nitroso and
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hydroxylamine intermediates, which are potent oxidizing agents that disrupt the oxygen-

carrying capacity of red blood cells.
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Caption: Proposed mechanism of 2,4,6-TCNB-induced methemoglobinemia.

Experimental Protocols

Detailed experimental protocols for the toxicity testing of 2,4,6-TCNB are not available in the
public domain literature. The following section describes a generalized workflow for a 90-day
sub-chronic oral toxicity study, based on established guidelines such as OECD Test Guideline
408, which would be appropriate for evaluating the repeated dose toxicity of this compound.
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Generalized Protocol: 90-Day Repeated Dose Oral
Toxicity Study in Rodents

o Test System: Sprague-Dawley rats (or similar rodent species), typically 10 males and 10
females per group.

Acclimatization: Animals are acclimated to laboratory conditions for at least 5 days prior to
the start of the study.

Dose Groups: A control group (vehicle only, e.g., corn oil) and at least three dose levels (low,
mid, high) are used. Dose levels are selected based on acute toxicity data and range-finding
studies.

Administration: The test substance is administered daily by oral gavage for 90 consecutive
days.

In-life Observations:

o

Mortality and Morbidity: Checked twice daily.

o Clinical Signs: Detailed observations are made weekly.

o Body Weight and Food Consumption: Measured weekly.

o Ophthalmology: Examined prior to dosing and at termination.

o Clinical Pathology: Blood samples are collected at termination for hematology and clinical
chemistry analysis. Urine is collected for urinalysis.

Terminal Procedures:
o At the end of the 90-day period, animals are euthanized.
o Afull gross necropsy is performed on all animals.

o Organ weights (e.qg., liver, kidneys, adrenals, spleen, brain, gonads) are recorded.
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o A comprehensive set of tissues from all control and high-dose animals is collected and
preserved for histopathological examination. Tissues from lower-dose groups showing
treatment-related effects are also examined.

o Data Analysis: Statistical analysis is performed to determine dose-response relationships
and to identify the No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-
Adverse-Effect Level (LOAEL).
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(90 Days)
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Body Weight &
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Terminal Clinical Pathology
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Caption: Generalized workflow for a 90-day sub-chronic toxicity study.

Summary and Data Gaps
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2,4,6-Trichloronitrobenzene is a chemical with significant acute toxicity hazards.[2][3] The
primary concern from acute exposure is methemoglobinemia, a hallmark of nitroaromatic
compound poisoning.[5][6] While data from related substances strongly suggest that the
hematopoietic system, liver, and kidneys are potential targets for toxicity following repeated
exposure, there is a critical lack of empirical data for the 2,4,6-TCNB isomer itself.

Key data gaps that need to be addressed to perform a complete risk assessment include:

e Quantitative acute toxicity data (LDso, LCso).

» Toxicokinetic studies to determine the specific absorption, distribution, metabolism, and
excretion profile.

e Sub-chronic and chronic toxicity studies to confirm target organs and establish a NOAEL.

o Genotoxicity assays (e.g., Ames test, in vitro chromosomal aberration).

¢ Along-term carcinogenicity bioassay.

e Reproductive and developmental toxicity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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